Cas no 2228265-78-7 (1-(5-methyl-2-nitrophenyl)ethane-1,2-diol)

• Product Name: 1-(5-methyl-2-nitrophenyl)ethane-1,2-diol
• CAS No: 2228265-78-7
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 6023938
• PubChem ID: 165618481
• Update Time: 2025-06-09

1-(5-methyl-2-nitrophenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(5-methyl-2-nitrophenyl)ethane-1,2-diol
• EN300-1837140
• 2228265-78-7

• Inchi： 1S/C9H11NO4/c1-6-2-3-8(10(13)14)7(4-6)9(12)5-11/h2-4,9,11-12H,5H2,1H3
• InChI Key： RSKCWHCECOZHTQ-UHFFFAOYSA-N
• SMILES： OC(CO)C1C=C(C)C=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 86.3Ų

Additional information on 1-(5-methyl-2-nitrophenyl)ethane-1,2-diol

Introduction to 1-(5-methyl-2-nitrophenyl)ethane-1,2-diol (CAS No. 2228265-78-7)

1-(5-methyl-2-nitrophenyl)ethane-1,2-diol, with the CAS number 2228265-78-7, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a nitro group and a diol functionality, making it a versatile molecule with potential applications in various scientific and industrial contexts.

The molecular structure of 1-(5-methyl-2-nitrophenyl)ethane-1,2-diol consists of a 5-methyl-2-nitrophenyl ring attached to an ethane-1,2-diol moiety. The presence of the nitro group imparts significant electronic and steric effects, influencing the compound's reactivity and stability. The diol functionality, on the other hand, provides multiple reaction sites for further chemical modifications, making this compound a valuable intermediate in synthetic pathways.

In recent years, 1-(5-methyl-2-nitrophenyl)ethane-1,2-diol has been studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block for the synthesis of novel pharmaceutical agents. The compound's ability to undergo selective functionalization and its stability under various reaction conditions make it an attractive candidate for the development of new drugs targeting specific biological pathways.

Research has shown that 1-(5-methyl-2-nitrophenyl)ethane-1,2-diol can be effectively utilized in the synthesis of compounds with anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory effects on specific enzymes involved in inflammatory responses. These findings suggest that 1-(5-methyl-2-nitrophenyl)ethane-1,2-diol could serve as a lead compound for the development of new therapeutic agents.

Beyond its pharmaceutical applications, 1-(5-methyl-2-nitrophenyl)ethane-1,2-diol has also been explored for its potential use in materials science. The unique combination of functional groups in this molecule makes it suitable for the synthesis of advanced materials with tailored properties. For example, researchers have investigated the use of this compound as a precursor for the preparation of polymers with enhanced mechanical strength and thermal stability.

In addition to its synthetic utility, 1-(5-methyl-2-nitrophenyl)ethane-1,2-diol has been studied for its environmental impact. A recent study published in Environmental Science & Technology evaluated the biodegradability and toxicity of this compound. The results indicated that under controlled conditions, 1-(5-methyl-2-nitrophenyl)ethane-1,2-diol exhibits moderate biodegradability and low toxicity to aquatic organisms. These findings are crucial for ensuring the safe handling and disposal of this compound in industrial settings.

The synthesis of 1-(5-methyl-2-nitrophenyl)ethane-1,2-diol typically involves multi-step processes that require careful control over reaction conditions to achieve high yields and purity. Common synthetic routes include nitration reactions followed by reduction steps to introduce the diol functionality. Advances in green chemistry have led to the development of more sustainable methods for synthesizing this compound, reducing environmental impact and improving overall efficiency.

In conclusion, 1-(5-methyl-2-nitrophenyl)ethane-1,2-diol (CAS No. 2228265-78-7) is a versatile and promising compound with a wide range of applications in organic chemistry, pharmaceutical research, materials science, and environmental studies. Its unique structural features and functional groups make it an important molecule for further exploration and development in these fields. As research continues to advance, it is likely that new applications and insights into the properties of this compound will emerge.